Cas no 1526879-66-2 (2-(5-bromofuran-2-yl)-2-methylpropanal)

2-(5-Bromofuran-2-yl)-2-methylpropanal is a brominated furan derivative featuring a reactive aldehyde functional group and a sterically hindered 2-methylpropanal moiety. This compound is of interest in organic synthesis due to its versatility as a building block for pharmaceuticals, agrochemicals, and specialty materials. The bromine substituent enhances its reactivity in cross-coupling reactions, while the furan ring contributes to its utility in heterocyclic chemistry. The aldehyde group allows for further functionalization via condensation or reduction reactions. Its stable yet modifiable structure makes it valuable for constructing complex molecular frameworks under controlled conditions. Suitable for research and industrial applications requiring precise synthetic intermediates.
2-(5-bromofuran-2-yl)-2-methylpropanal structure
1526879-66-2 structure
Product Name:2-(5-bromofuran-2-yl)-2-methylpropanal
CAS No:1526879-66-2
MF:C8H9BrO2
MW:217.059861898422
CID:6185662
PubChem ID:83689879
Update Time:2025-10-17

2-(5-bromofuran-2-yl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

    • 2-(5-bromofuran-2-yl)-2-methylpropanal
    • 1526879-66-2
    • EN300-1914371
    • Inchi: 1S/C8H9BrO2/c1-8(2,5-10)6-3-4-7(9)11-6/h3-5H,1-2H3
    • InChI Key: NMZHMCRWPOMCQF-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(C=O)(C)C)O1

Computed Properties

  • Exact Mass: 215.97859g/mol
  • Monoisotopic Mass: 215.97859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 30.2Ų

2-(5-bromofuran-2-yl)-2-methylpropanal Pricemore >>

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Additional information on 2-(5-bromofuran-2-yl)-2-methylpropanal

Recent Advances in the Study of 2-(5-Bromofuran-2-yl)-2-methylpropanal (CAS: 1526879-66-2) in Chemical Biology and Pharmaceutical Research

The compound 2-(5-bromofuran-2-yl)-2-methylpropanal (CAS: 1526879-66-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromofuran moiety and aldehyde functional group, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. Recent studies have explored its synthesis, reactivity, and biological activities, shedding light on its utility as a versatile building block for more complex chemical entities.

One of the key areas of interest is the role of 2-(5-bromofuran-2-yl)-2-methylpropanal in the synthesis of novel heterocyclic compounds. Researchers have demonstrated that this compound can serve as a precursor for the construction of furan-based scaffolds, which are prevalent in many biologically active molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of potent kinase inhibitors, showcasing its potential in targeted cancer therapies.

In addition to its synthetic utility, the biological activities of 2-(5-bromofuran-2-yl)-2-methylpropanal have also been investigated. Preliminary in vitro studies have indicated that this compound exhibits moderate antimicrobial activity against certain Gram-positive bacteria, suggesting its potential as a lead compound for antibiotic development. Furthermore, its interaction with specific protein targets has been explored using computational docking studies, providing insights into its mechanism of action at the molecular level.

The stability and reactivity of 2-(5-bromofuran-2-yl)-2-methylpropanal under various conditions have also been a focus of recent research. A 2024 study in Organic & Biomolecular Chemistry reported on the compound's behavior in different solvent systems and its susceptibility to oxidation, which is critical for its handling and storage in laboratory settings. These findings are particularly relevant for researchers aiming to incorporate this compound into larger synthetic schemes.

Looking ahead, the potential applications of 2-(5-bromofuran-2-yl)-2-methylpropanal in drug discovery and material science are vast. Its unique structural features make it a valuable candidate for further exploration, particularly in the design of new therapeutic agents and functional materials. Future research directions may include optimizing its synthetic pathways, expanding its biological activity profile, and investigating its compatibility with other chemical moieties in multicomponent reactions.

In conclusion, the compound 2-(5-bromofuran-2-yl)-2-methylpropanal (CAS: 1526879-66-2) represents a promising area of research in chemical biology and pharmaceutical sciences. Its multifaceted applications, coupled with recent advancements in its synthesis and characterization, underscore its potential to contribute significantly to the development of new drugs and materials. Continued investigation into its properties and applications will undoubtedly yield further insights and opportunities for innovation in the field.

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